4-(2,4-dichlorophenyl)-1H-1,2,3-triazole-5-carbonitrile
Overview
Description
The compound is a derivative of 2,4-dichlorophenol . 2,4-Dichlorophenol is a chlorinated derivative of phenol with the molecular formula Cl2C6H3OH. It is a white solid that is mildly acidic .
Synthesis Analysis
While specific synthesis information for “4-(2,4-dichlorophenyl)-1H-1,2,3-triazole-5-carbonitrile” is not available, a related compound, 5-(tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine, was synthesized in four steps starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,4-dichlorophenyl)-1H-1,2,3-triazole-5-carbonitrile involves the reaction of 2,4-dichlorobenzonitrile with sodium azide followed by copper-catalyzed cycloaddition with ethyl propiolate to form the desired product.", "Starting Materials": [ "2,4-dichlorobenzonitrile", "sodium azide", "copper (I) iodide", "ethyl propiolate", "triethylamine", "acetonitrile" ], "Reaction": [ "Step 1: Dissolve 2,4-dichlorobenzonitrile (1.0 equiv) and sodium azide (2.0 equiv) in dry DMF and stir at room temperature for 24 hours.", "Step 2: Add copper (I) iodide (0.1 equiv) to the reaction mixture and stir for 30 minutes.", "Step 3: Add ethyl propiolate (1.5 equiv) and triethylamine (2.0 equiv) to the reaction mixture and stir at 80°C for 24 hours.", "Step 4: Cool the reaction mixture to room temperature and filter off any precipitate.", "Step 5: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography using acetonitrile as the eluent.", "Step 6: Recrystallize the purified product from a suitable solvent to obtain the final product, 4-(2,4-dichlorophenyl)-1H-1,2,3-triazole-5-carbonitrile." ] } | |
CAS RN |
1071166-44-3 |
Product Name |
4-(2,4-dichlorophenyl)-1H-1,2,3-triazole-5-carbonitrile |
Molecular Formula |
C9H4Cl2N4 |
Molecular Weight |
239.1 |
Purity |
95 |
Origin of Product |
United States |
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